Cas no 916327-75-8 (Dabigatran Etexilate Tetrahydrate)

Dabigatran Etexilate Tetrahydrate structure

916327-75-8 structure

Product Name:Dabigatran Etexilate Tetrahydrate

CAS No:916327-75-8

Molecular Formula:C₃₄H₄₃N₇O₆

Molecular Weight:645.748527765274

CID:823891

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Dabigatran Etexilate Tetrahydrate Properties

Names and Identifiers

- Dabigatran Etexilate Tetrahydrate
- InChIKey： XDOAHSFQRLTJSY-UHFFFAOYSA-N
- Inchi： 1S/C34H41N7O5.H2O/c1-4-6-7-10-21-46-34(44)39-32(35)24-12-15-26(16-13-24)37-23-30-38-27-22-25(14-17-28(27)40(30)3)33(43)41(20-18-31(42)45-5-2)29-11-8-9-19-36-29;/h8-9,11-17,19,22,37H,4-7,10,18,20-21,23H2,1-3H3,(H2,35,39,44);1H2
- SMILES： CN1C(=NC2=CC(C(=O)N(C3N=CC=CC=3)CCC(=O)OCC)=CC=C12)CNC1C=CC(C(=N)NC(=O)OCCCCCC)=CC=1.O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 19
Heavy Atom Count: 46

Dabigatran Etexilate Tetrahydrate Related Literature

1. Front cover

Food Funct., 2017,8, 2345-2345
2. Cisplatin binding to angiogenin protein: new molecular pathways and targets for the drug's anticancer activity†

Giarita Ferraro,Vanessa Sanfilippo,Lorenzo Chiaverini,Cristina Satriano,Tiziano Marzo,Antonello Merlino,Diego La Mendola Dalton Trans., 2023,52, 9058-9067
3. Temperature effect of tapered element oscillating microbalance (TEOM) system measuring semi-volatile organic particulate matter

Esther Borrás J. Environ. Monit., 2011,13, 1017-1026
4. Phenothiazine and triphenylamine-based fluorescent Schiff bases for the dual application of white light generation and H2O2 sensing†

Yash B. Barot,Vivek Anand,Roli Mishra New J. Chem., 2022,46, 15666-15677
5. One pot synthesis of a highly efficient mesoporous ceria–titanium catalyst for selective catalytic reduction of NO

Guodong Zhang,Weiliang Han,Fang Dong,Luyao Zong,Gongxuan Lu,Zhicheng Tang RSC Adv., 2016,6, 76556-76567
6. A high conductivity oxide–sulfide composite lithium superionic conductor†

Ezhiylmurugan Rangasamy,Gayatri Sahu,Jong Kahk Keum,Adam J. Rondinone,Nancy J. Dudney,Chengdu Liang J. Mater. Chem. A, 2014,2, 4111-4116
7. Synthesis of the new, weakly coordinating anions [RB(C6F5)3]− (R = CH2Me, CHMe2, CH2CMe3); utilization of [HNMe2Ph][Me3CCH2B(C6F5)3] to activate zirconocenecatalysts for propylene polymerization†

Neda Bavarian,Michael C. Baird Dalton Trans., 2004, 4089-4091
8. Metal alkoxide-derived Co@NC/NCNS as a highly efficient bifunctional oxygen electrocatalyst†

Ying Wang,Hongjie Yuan,Fan Liu,Tianjun Hu Chem. Commun., 2021,57, 2994-2997
9. Nanomechanical sandwich assay for multiple cancer biomarkers in breast cancer cell-derived exosomes†

A. R. McGee,T. Thundat Nanoscale, 2016,8, 15137-15141
10. Front cover

Nanoscale Horiz., 2023,8, 301-302

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